7-methyl-9-nitro-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-methyl-9-nitro-4,5-dihydro-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C10H10N2O4/c1-6-2-7-4-11-9(13)5-16-10(7)8(3-6)12(14)15/h2-3H,4-5H2,1H3,(H,11,13)
• InChI Key: VVLQWQITYUYCME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2
• Molecular Formula: C10H10N2O4
• DSSTOX Substance ID: DTXSID301205597
• Molecular Weight: 222.20 g/mol
• CAS RN: 697234-10-9

Description

The molecule “7-methyl-9-nitro-4,5-dihydro-1,4-benzoxazepin-3(2H)-one” contains a total of 27 bonds. There are 17 non-H bonds, 9 multiple bonds, 1 rotatable bond, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 seven-membered ring, 1 eleven-membered ring, 1 secondary amide (aliphatic), and 1 nitro group (aromatic).

Molecular Structure Analysis

The molecule consists of 10 Hydrogen atoms, 10 Carbon atoms, 2 Nitrogen atoms, and 4 Oxygen atoms - a total of 26 atoms.

Scientific Research Applications

Synthesis Techniques and Methods

• Synthesis of Dihydrobenzoxazepin-3-ones : A method for synthesizing 7-amino-4,5-dihydrobenzo[f][1,4]oxazepin-3-ones from 5-nitrobenzaldehydes and 2-haloesters was described, involving a three-step procedure. This synthesis method yields 2-hydroxyethyl derivatives of the title amines in good yields (Kwiecień & Szychowska, 2007).

• Synthesis of Benzothiazepin-3(2H)-ones Derivatives : A new method was developed for the synthesis of 4,5-dihydro-1,4-benzothiazepin-3(2H)-ones derivatives. This method involves the acylation of N-substituted 2-chloro-5-nitrobenzylamines and subsequent chemical reactions (Volovnenko et al., 2011).

Application in Synthesis of Specific Compounds

• HEH in Oxazine Synthesis : The use of Hantzsch 1,4-dihydropyridine (HEH) and Pd/C as a catalyst in the synthesis of 2H-1,4-benzoxazine derivatives from 1,2-epoxy-3-(2-nitroaryloxy)propanes was achieved, demonstrating an innovative approach in synthesizing such compounds (Meng et al., 2009).

• Synthesis of Dibenz[b,f][1,4]oxazepine-11(10H)-ones : This research discusses the preparation of substituted dibenz[b,f][1,4]oxazepine-11(10H)-ones from 2,4,6-trinitrobenzoic acid, showcasing the versatility of this compound in chemical synthesis (Samet et al., 2005).

Additional Relevant Research

• Antimicrobial and Anti-inflammatory Activity : Novel dihydrobenzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones were synthesized and evaluated for their antimicrobial, anti-inflammatory, and analgesic activity. This highlights potential biological applications of related compounds (Rajanarendar et al., 2013).

• HER2 Inhibition and Anticancer Evaluation : Research on 1,5-dihydro-4,1-benzoxazepine derivatives showed inhibition against isolated HER2, suggesting their potential use in cancer treatment (Cruz-López et al., 2021).

• Pharmacological Properties of Derivatives : 3-Amino-1,2-dihydro-3H-1,4-benzodiazepin-2-one derivatives were studied for their anxiolytic, anticonvulsant, and other effects, indicating the pharmaceutical relevance of such compounds (Andronati et al., 2002).